N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluorobenzenesulfonamide

• IUPAC Name: N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C19H21FN2O3S/c1-2-3-12-22-18-10-7-16(13-14(18)4-11-19(22)23)21-26(24,25)17-8-5-15(20)6-9-17/h5-10,13,21H,2-4,11-12H2,1H3
• InChI Key: LTUDQIFSOKMNLB-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2O3S
• Molecular Weight: 376.4 g/mol

Description

Synthesis Analysis

The synthesis of such compounds is usually carried out in a laboratory setting. The exact method would depend on the specific reactants and conditions.

Molecular Structure Analysis

The molecular structure of a compound like this would typically include a tetrahydroquinoline ring, a butyl group, and a fluorobenzenesulfonamide group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reactants. It’s likely that it could participate in various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as molecular weight, polarity, and solubility would be important.

Scientific Research Applications

Synthesis and Characterization

Research has focused on synthesizing novel compounds within the tetrahydroquinoline and benzenesulfonamide families, highlighting the importance of these scaffolds in medicinal chemistry and materials science. For example, Borgohain et al. (2017) detailed the diastereoselective synthesis of tetrahydroquinoline-containing bridged benzothiaoxazepine-1,1-dioxides, illustrating the diversity of structures accessible from similar starting materials Borgohain et al., 2017.

Catalysis

The development of metal-free oxidative C−H amination processes, as shown by Wang et al. (2016), using N-fluorobenzenesulfonimide (NFSI), demonstrates the role of fluorobenzenesulfonamides in facilitating key synthetic transformations Wang et al., 2016.

Sensor Development

Compounds structurally related to "N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluorobenzenesulfonamide" have been explored for their potential in sensor development, particularly for metal ion detection. For instance, Mikata et al. (2009) studied bisquinoline derivatives for their fluorescent response towards zinc ions, indicating the potential of such compounds in bioimaging and metal ion sensing Mikata et al., 2009.

Biological Activity

Investigations into the biological activity of related compounds have identified potential therapeutic applications. Alqasoumi et al. (2010) synthesized novel tetrahydroquinoline derivatives bearing the biologically active sulfonamide moiety, evaluating their in vitro antitumor activity, which suggests the utility of such compounds in drug discovery Alqasoumi et al., 2010.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It’s likely that it interacts with other molecules in a specific way to exert its effects.